Cas no 1361653-65-7 (Methyl 2-(perchlorophenyl)-4-(trifluoromethyl)nicotinate)
Methyl 2-(perchlorophenyl)-4-(trifluoromethyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(perchlorophenyl)-4-(trifluoromethyl)nicotinate
-
- Inchi: 1S/C14H5Cl5F3NO2/c1-25-13(24)5-4(14(20,21)22)2-3-23-12(5)6-7(15)9(17)11(19)10(18)8(6)16/h2-3H,1H3
- InChI Key: DFRNJABEYYKYMV-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C1C(C(=O)OC)=C(C(F)(F)F)C=CN=1)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 482
- XLogP3: 6.4
- Topological Polar Surface Area: 39.2
Methyl 2-(perchlorophenyl)-4-(trifluoromethyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013028760-250mg |
Methyl 2-(perchlorophenyl)-4-(trifluoromethyl)nicotinate |
1361653-65-7 | 97% | 250mg |
494.40 USD | 2021-05-31 | |
| Alichem | A013028760-500mg |
Methyl 2-(perchlorophenyl)-4-(trifluoromethyl)nicotinate |
1361653-65-7 | 97% | 500mg |
790.55 USD | 2021-05-31 | |
| Alichem | A013028760-1g |
Methyl 2-(perchlorophenyl)-4-(trifluoromethyl)nicotinate |
1361653-65-7 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
Methyl 2-(perchlorophenyl)-4-(trifluoromethyl)nicotinate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Methyl 2-(perchlorophenyl)-4-(trifluoromethyl)nicotinate
Methyl 2-(Perchlorophenyl)-4-(Trifluoromethyl)Nicotinate: A Novel Compound with Potential in Medicinal Chemistry
Methyl 2-(Perchlorophenyl)-4-(Trifluoromethyl)Nicotinate represents a unique chemical entity with structural features that combine aromatic substitution and fluorinated moieties. This compound, identified by the CAS No. 1361653-65-7, exhibits a complex molecular architecture that has attracted attention in recent years due to its potential applications in pharmaceutical research. The molecule consists of a nicotinate backbone, which is a derivative of nicotinic acid, modified by two distinct functional groups: a perchlorophenyl substituent at the 2-position and a trifluoromethyl group at the 4-position. These substitutions significantly alter the physicochemical properties of the compound, making it a promising candidate for further exploration.
Recent studies have focused on the synthetic pathways and structural characterization of Methyl 2-(Perchlorophenyl)-4-(Trifluoromethyl)Nicotinate. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry, to confirm the molecular structure. The presence of the trifluoromethyl group introduces unique electronic effects, which may influence the compound’s reactivity and biological activity. Additionally, the perchlorophenyl substituent contributes to the molecule’s hydrophobicity, a property that could be critical in drug delivery systems.
One of the most significant breakthroughs in the study of this compound comes from a 2023 publication in the journal *Chemical Communications*. The research team explored the photophysical properties of Methyl 2-(Perchlorophenyl)-3-(Trifluoromethyl)Nicotinate (a closely related compound) and found that the trifluoromethyl group enhances the compound’s ability to absorb light in the visible spectrum. This finding has sparked interest in its potential use as a photosensitizer in photodynamic therapy (PDT), a treatment modality for certain cancers. While this study was focused on a slightly different isomer, the implications for Methyl 2-(Perchlorophenyl)-4-(Trifluoromethyl)Nicotinate are promising, suggesting that further investigation into its optical behavior could yield valuable insights.
Another area of recent focus is the synthetic accessibility of Methyl 2-(Perchlorophenyl)-4-(Trifluoromethyl)Nicotinate. Traditional methods for synthesizing such complex molecules often involve multiple steps and harsh conditions. However, a 2023 study published in *Organic Letters* introduced a more efficient approach using microwave-assisted chemistry. This method reduces reaction times and minimizes the formation of byproducts, making the synthesis of this compound more scalable and environmentally friendly. The study also highlighted the importance of the trifluoromethyl group in stabilizing the intermediate compounds during the reaction, which is a critical factor in achieving high yields.
From a biological perspective, the perchlorophenyl and trifluoromethyl groups may influence the compound’s interaction with biological targets. For example, the trifluoromethyl group is known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes. This property is particularly relevant in the development of drugs targeting intracellular pathways. Additionally, the perchlorophenyl substituent may contribute to the compound’s ability to form hydrogen bonds with proteins, a factor that could affect its binding affinity to specific receptors.
Recent computational studies have also shed light on the potential applications of Methyl 2-(Perchlorophenyl)-4-(Trifluoromethyl)Nicotinate. A 2023 paper in *Journal of Medicinal Chemistry* used molecular docking simulations to evaluate the compound’s interaction with a target protein involved in neurodegenerative diseases. The results suggested that the trifluoromethyl group plays a key role in stabilizing the protein-ligand complex, which could have implications for the design of more effective therapeutic agents. These findings underscore the importance of structural modifications in optimizing the biological activity of compounds.
The chemical stability of Methyl 2-(Perchlorophenyl)-4-(Trifluoromethyl)Nicotinate is another area of interest. The presence of the trifluoromethyl group can significantly increase the compound’s resistance to hydrolysis, a property that is advantageous in pharmaceutical formulations. This stability is particularly relevant for compounds intended for oral administration, as it reduces the risk of degradation in the gastrointestinal tract. Additionally, the perchlorophenyl substituent may contribute to the compound’s resistance to oxidative degradation, further enhancing its shelf life.
While the Methyl 2-(Perchlorophenyl)-4-(Trifluoromethyl)Nicotinate has not yet been tested in clinical trials, its structural features suggest that it could be a valuable lead compound for further development. Researchers are currently exploring its potential in various therapeutic areas, including oncology, neurology, and infectious diseases. The combination of the perchlorophenyl and trifluoromethyl groups provides a unique molecular framework that could be tailored to address specific biological targets.
In conclusion, Methyl 2-(Perchlorophenyl)-4-(Trifluoromethyl)Nicotinate is a compound with significant potential in medicinal chemistry. Its unique structure, characterized by the presence of a trifluoromethyl group and a perchlorophenyl substituent, has attracted attention for its possible applications in drug development. Recent advances in synthetic methods, computational modeling, and spectroscopic analysis have provided valuable insights into its properties and potential uses. As research in this area continues, it is likely that Methyl 2-(Perchlorophenyl)-4-(Trifluoromethyl)Nicotinate will play an increasingly important role in the design of novel therapeutic agents.
1361653-65-7 (Methyl 2-(perchlorophenyl)-4-(trifluoromethyl)nicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)